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Compound of Interest

Compound Name: Laccaridione B

Cat. No.: B1243920 Get Quote

An in-depth analysis of available scientific literature reveals a significant scarcity of detailed

information regarding the mechanism of action of Laccaridione B. While identified as a novel

natural product with potential biological activity, extensive studies elucidating its molecular

interactions and effects on cellular signaling pathways are not publicly available at this time.

Initial Identification and Characterization
Laccaridione B, along with its counterpart Laccaridione A, was first isolated from the

mushroom Laccaria amethystea.[1] Preliminary characterization has classified these

compounds as benzoquinones and identified them as protease inhibitors.[1] This initial finding

suggests that Laccaridione B may exert its biological effects by interfering with the activity of

proteases, enzymes crucial for a variety of physiological and pathological processes. However,

the specific proteases targeted by Laccaridione B and the nature of this inhibition (e.g.,

competitive, non-competitive) have not been detailed in the available literature.

Due to the foundational stage of research on Laccaridione B, there is a lack of comprehensive

studies that would provide the quantitative data, detailed experimental protocols, and

established signaling pathways required for a detailed technical guide as requested. Further

research is necessary to explore the full therapeutic potential and the precise mechanism of

action of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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